1-(3-bromo-4-fluorobenzyl)-4-(2-pyridinyl)piperazine

• IUPAC Name: 1-[(3-bromo-4-fluorophenyl)methyl]-4-pyridin-2-ylpiperazine
• InChI: InChI=1S/C16H17BrFN3/c17-14-11-13(4-5-15(14)18)12-20-7-9-21(10-8-20)16-3-1-2-6-19-16/h1-6,11H,7-10,12H2
• InChI Key: FBYJZUQVZCDCKO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=C(C=C2)F)Br)C3=CC=CC=N3
• Molecular Formula: C16H17BrFN3
• Molecular Weight: 350.23 g/mol

Description

1-(3-bromo-4-fluorobenzyl)-4-(2-pyridinyl)piperazine is a compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their pharmacological properties. In

Mechanism of Action

The mechanism of action of 1-(3-bromo-4-fluorobenzyl)-4-(2-pyridinyl)piperazine is not fully understood. However, it has been suggested that this compound may exert its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle. Additionally, it has been reported to inhibit the activity of certain enzymes involved in the biosynthesis of DNA, RNA, and proteins, which may contribute to its antimicrobial activity.
Biochemical and Physiological Effects:
1-(3-bromo-4-fluorobenzyl)-4-(2-pyridinyl)piperazine has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells, fungi, and bacteria. Additionally, this compound has been reported to induce oxidative stress and DNA damage in cancer cells, which may contribute to its anticancer activity. However, the effects of this compound on normal cells and tissues are not well understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-bromo-4-fluorobenzyl)-4-(2-pyridinyl)piperazine in lab experiments is its high purity and yield. Additionally, this compound is relatively easy to synthesize, making it a cost-effective option for researchers. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments. Furthermore, the mechanism of action of this compound is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of 1-(3-bromo-4-fluorobenzyl)-4-(2-pyridinyl)piperazine. One potential area of research is the development of novel anticancer agents based on this compound. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its effects on normal cells and tissues. Furthermore, the potential applications of this compound in the treatment of fungal and bacterial infections warrant further investigation. Overall, the study of 1-(3-bromo-4-fluorobenzyl)-4-(2-pyridinyl)piperazine has the potential to lead to the development of novel therapeutic agents for a range of diseases.

Scientific Research Applications

1-(3-bromo-4-fluorobenzyl)-4-(2-pyridinyl)piperazine has been studied for its potential applications in medicinal chemistry. It has been reported to exhibit promising activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been shown to possess antifungal and antibacterial properties, making it a potential candidate for the development of novel antimicrobial agents.